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Compound of Interest

Compound Name: CP-533,536 metabolite M21

Cat. No.: B15193549

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment extends to the proper disposal of all chemical waste. This guide provides
essential, step-by-step procedures for the disposal of CP-533,536 metabolite M21, a crucial
aspect of responsible chemical handling and laboratory safety.

While specific disposal instructions for the M21 metabolite of CP-533,536 are not readily
available, a comprehensive safety plan can be formulated based on the known characteristics
of the parent compound and general principles of hazardous waste management. CP-533,536,
also known as Evatanepag, is a potent and selective EP2 receptor agonist.[1][2][3] Due to its
biological activity, it is imperative to handle its metabolites as potentially hazardous waste.

Hazard Assessment and Data Summary

A thorough understanding of the parent compound is critical in the absence of specific data for
its metabolite. The following table summarizes key information for CP-533,536.
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Property Data

Chemical Name Evatanepag (CP-533,536 free acid)[1][2][3]
CAS Number 223488-57-1[1][2]

Molecular Formula C25H28N205S[2]

Molecular Weight 468.57 g/mol [2]

Potent and selective EP2 receptor agonist[1][2]

[3]

Mechanism of Action

Solubility Soluble in DMSO (= 32 mg/mL)[4]

Purity >98%][4]

Experimental Protocols: Step-by-Step Disposal
Procedure

The following procedure is based on standard guidelines for the disposal of laboratory chemical
waste.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves, when handling CP-533,536 metabolite M21.

2. Waste Segregation and Collection:
e Do not mix the metabolite waste with non-hazardous trash.

e Collect all waste containing CP-533,536 metabolite M21, including unused solutions,
contaminated labware (e.g., pipette tips, vials), and PPE, in a designated, leak-proof, and
clearly labeled hazardous waste container.

3. Labeling:

e The waste container must be labeled with the words "Hazardous Waste" and the full
chemical name: "CP-533,536 metabolite M21".
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« Include the approximate concentration and quantity of the waste.

4. Storage:

» Store the hazardous waste container in a designated satellite accumulation area.

o Ensure the storage area is secure, well-ventilated, and away from general laboratory traffic.
o Keep the container closed at all times, except when adding waste.

5. Disposal Request:

o Once the container is full, or in accordance with your institution's policies, arrange for
disposal through your organization's Environmental Health and Safety (EHS) department.

e Do not dispose of this chemical waste down the drain or in regular trash.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
laboratory chemical waste like CP-533,536 metabolite M21.
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Figure 1. Decision workflow for laboratory chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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